Cas no 10499-26-0 (4-Cyclohexene-1,3-dione,5-hydroxy-2,2,6,6-tetramethyl-4-(1-oxo-3-phenylpropyl)-)

• Product name: 4-Cyclohexene-1,3-dione,5-hydroxy-2,2,6,6-tetramethyl-4-(1-oxo-3-phenylpropyl)-
• CAS No: 10499-26-0
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 206884
• PubChem ID: 3014646

4-Cyclohexene-1,3-dione,5-hydroxy-2,2,6,6-tetramethyl-4-(1-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,3-dione,5-hydroxy-2,2,6,6-tetramethyl-4-(1-oxo-3-phenylpropyl)-
• 5-hydroxy-2,2,6,6-tetramethyl-4-(3-phenylpropanoyl)cyclohex-4-ene-1,3-dione
• 5-Hydroxy-2,2,6,6-tetramethyl-4-(1-oxo-3-phenylpropyl)-4-cyclohexene-1,3-dione
• DTXSID50146902
• LMPK12120595
• 4-Cyclohexene-1,3-dione, 5-hydroxy-2,2,6,6-tetramethyl-4-(1-oxo-3-phenylpropyl)-
• CHEMBL3810189
• 10499-26-0
• CHEBI:137843
• Grandiflorone

• Inchi： InChI=1S/C19H22O4/c1-18(2)15(21)14(16(22)19(3,4)17(18)23)13(20)11-10-12-8-6-5-7-9-12/h5-9,21H,10-11H2,1-4H3
• InChI Key： KUWGTESSHWPSOB-UHFFFAOYSA-N
• SMILES： C1C=CC(CCC(C2=C(O)C(C)(C)C(=O)C(C)(C)C2=O)=O)=CC=1

Computed Properties

• Exact Mass: 314.15186
• Monoisotopic Mass: 314.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.4

Experimental Properties

• Density: 1.16
• Boiling Point: 481.1°Cat760mmHg
• Flash Point: 258.9°C
• Refractive Index: 1.548
• PSA: 71.44
• LogP: 3.20460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds M-benzoquinones